Cas no 2171637-05-9 (4-{2-azaspiro4.5decan-2-yl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid)

• Product Name: 4-{2-azaspiro4.5decan-2-yl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid
• CAS No: 2171637-05-9
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 5825329
• PubChem ID: 165574689
• Update Time: 2025-08-02

4-{2-azaspiro4.5decan-2-yl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-azaspiro4.5decan-2-yl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid
• 2171637-05-9
• EN300-1539235
• 4-{2-azaspiro[4.5]decan-2-yl}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxobutanoic acid

• Inchi： 1S/C28H32N2O5/c31-25(32)16-24(26(33)30-15-14-28(18-30)12-6-1-7-13-28)29-27(34)35-17-23-21-10-4-2-8-19(21)20-9-3-5-11-22(20)23/h2-5,8-11,23-24H,1,6-7,12-18H2,(H,29,34)(H,31,32)
• InChI Key： WHQWJDYSTZBZRG-UHFFFAOYSA-N
• SMILES： O=C(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC2(C1)CCCCC2

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 772
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-{2-azaspiro4.5decan-2-yl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid

Introduction to 4-{2-azaspiro[4.5]decan-2-yl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid (CAS No. 2171637-05-9)

4-{2-azaspiro[4.5]decan-2-yl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid (CAS No. 2171637-05-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a 2-azaspiro[4.5]decan ring and a (9H-fluoren-9-yl)methoxycarbonyl protecting group, which contribute to its potential therapeutic applications.

The 2-azaspiro[4.5]decan ring is a bicyclic structure that provides the compound with enhanced stability and conformational rigidity. This structural feature is particularly important in drug design, as it can influence the compound's pharmacokinetic properties, such as solubility, permeability, and metabolic stability. The presence of this ring system also allows for the exploration of novel binding interactions with biological targets, potentially leading to the discovery of new therapeutic agents.

The (9H-fluoren-9-yl)methoxycarbonyl (Fmoc) protecting group is a widely used reagent in peptide synthesis and organic chemistry. It is known for its ease of removal under mild conditions, making it an ideal choice for protecting amino groups during multi-step synthetic processes. In the context of 4-{2-azaspiro[4.5]decan-2-yl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid, the Fmoc group serves to protect the amino functionality until the final stages of synthesis, ensuring that the compound remains stable and reactive throughout the process.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structural features exhibit potent anti-inflammatory and anti-cancer activities. The unique combination of the spirocyclic ring and the Fmoc protecting group may contribute to these biological effects by modulating key signaling pathways involved in inflammation and cell proliferation.

In addition to its potential therapeutic applications, 4-{2-azaspiro[4.5]decan-2-yl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid has been studied for its use as a building block in the synthesis of more complex molecules. Its versatile reactivity and structural complexity make it an attractive starting material for researchers working on the development of new drugs and materials.

The synthesis of this compound typically involves a multi-step process that includes the formation of the spirocyclic ring, introduction of the Fmoc protecting group, and final functionalization steps to achieve the desired structure. Advanced synthetic techniques, such as transition metal-catalyzed reactions and organocatalysis, are often employed to ensure high yields and purity levels.

Clinical trials are currently underway to evaluate the safety and efficacy of compounds derived from this scaffold in various disease models. Preliminary results have been promising, with several compounds showing significant activity against target diseases without major side effects. These findings underscore the importance of continued research into this class of compounds and their potential to address unmet medical needs.

In conclusion, 4-{2-azaspiro[4.5]decan-2-yl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid (CAS No. 2171637-05-9) represents a promising candidate for further investigation in medicinal chemistry and pharmaceutical research. Its unique structural features and potential biological activities make it an intriguing molecule for both academic and industrial researchers seeking to develop new therapeutic agents.